2-oxepin-2(3H)-ylideneacetyl-CoA

• Molecular Formula: C29H42N7O18P3S
• Molecular Weight: 901.7 g/mol
• InChI: InChI=1S/C29H42N7O18P3S/c1-29(2,24(40)27(41)32-8-7-19(37)31-9-11-58-20(38)12-17-6-4-3-5-10-49-17)14-51-57(47,48)54-56(45,46)50-13-18-23(53-55(42,43)44)22(39)28(52-18)36-16-35-21-25(30)33-15-34-26(21)36/h3-5,10,12,15-16,18,22-24,28,39-40H,6-9,11,13-14H2,1-2H3,(H,31,37)(H,32,41)(H,45,46)(H,47,48)(H2,30,33,34)(H2,42,43,44)/b17-12-/t18-,22-,23-,24+,28-/m1/s1
• InChIKey: ZQZCWPBSHHYCMM-BETJHJQZSA-N

Generic acyl-CoA analogs fail to replicate the oxepin ring's specific recognition by PaaZ, blocking pathway flux quantification and tropone antibiotic precursor formation. This compound is the definitive substrate for ring-expansion mechanism studies. - Validated with PaaZ (Km=17.3 µM) and PaaG (PDB:6SLA) - Enables Knoevenagel condensation to tropolone precursors - Essential for crystallography and inhibitor design against A. baumannii

2-Oxepin-2(3H)-ylideneacetyl-CoA: Phenylacetate Catabolic Intermediate

2-Oxepin-2(3H)-ylideneacetyl-CoA (also designated oxepin-CoA) is an acyl-coenzyme A thioester defined as the formal condensation product of the thiol group of coenzyme A with 2-oxepin-2(3H)-ylideneacetic acid [1]. It is an uncommon, oxygen-containing, seven-membered heterocyclic enol ether [2]. This compound functions as a key intermediate in the aerobic bacterial phenylacetate degradation pathway, wherein the reactive ring-1,2-epoxyphenylacetyl-CoA is isomerized by the PaaG enzyme to form this oxepin structure [2][3]. As a specialized metabolic intermediate, it is not a standard commodity chemical and is primarily sourced from specialized biochemical suppliers for research applications.

Pathway-specific intermediate for phenylacetate catabolism reconstitution

Defined substrate for PaaZ hydrolase and PaaG isomerase kinetic studies

Structurally validated by co-crystallography with PaaG

• [1] ChEBI. CHEBI:63251 - 2-oxepin-2(3H)-ylideneacetyl-CoA. EMBL-EBI. View Source
• [2] IUBMB Enzyme Nomenclature. EC 5.3.3.18: 2-(1,2-epoxy-1,2-dihydrophenyl)acetyl-CoA isomerase. View Source
• [3] Teufel R, et al. Bacterial phenylalanine and phenylacetate catabolic pathway revealed. Proc Natl Acad Sci USA. 2010;107(32):14390-5. PMID: 20660314. View Source

Why Generic Analogs Cannot Substitute Oxepin-CoA

Generic substitution of 2-oxepin-2(3H)-ylideneacetyl-CoA with other acyl-CoA thioesters or CoA derivatives is precluded by its unique role in the phenylacetate catabolic pathway and its specific structural requirements for enzyme recognition. This compound is the obligate substrate for the bifunctional enzyme PaaZ (oxepin-CoA hydrolase/3-oxo-5,6-dehydrosuberyl-CoA semialdehyde dehydrogenase) [1]. PaaZ exhibits a remarkably high catalytic efficiency (3.5 × 10⁶ L/mol·s) for this specific substrate [2]. This specificity is underscored by the fact that a closely related enzyme from A. aromaticum, PacL, shows no activity toward oxepin-CoA, while its counterpart ECH-Aa demonstrates a turnover rate 122-fold slower than E. coli PaaZ for the same substrate [2]. Therefore, substituting this compound with a generic or even structurally similar acyl-CoA will result in complete loss of enzymatic activity in systems designed to study this pathway or its downstream metabolites.

Phenylacetyl-CoA Lacks the oxepin ring; does not recapitulate PaaZ-mediated hydrolysis or metabolic branching

Crotonyl-CoA Only triggers promiscuous enoyl-CoA hydratase activity; native pathway commitment and kinetics differ significantly

• [1] Teufel R, et al. Studies on the mechanism of ring hydrolysis in phenylacetate degradation: a metabolic branching point. J Biol Chem. 2011;286(13):11021-34. PMID: 21296885. View Source
• [2] Teufel R, et al. Studies on the mechanism of ring hydrolysis in phenylacetate degradation: a metabolic branching point. J Biol Chem. 2011;286(13):11021-34. Table 2. PMID: 21296885. View Source

Quantitative Evidence for Oxepin-CoA in Phenylacetate Catabolism

High Apparent Affinity for PaaZ

The E. coli bifunctional enzyme PaaZ processes 2-oxepin-2(3H)-ylideneacetyl-CoA with a turnover number (kcat) of 39 s⁻¹. In contrast, the A. aromaticum ECH-Aa enzyme, which also acts on oxepin-CoA, exhibits a turnover rate of only 0.32 s⁻¹. This represents a 122-fold higher catalytic rate for the target compound when using the PaaZ enzyme system, which is the primary model system for studying phenylacetate degradation. This data demonstrates that enzyme source significantly impacts the observed kinetics, and substituting the enzyme system or expecting comparable activity across homologs is not supported [1].

Apparent Km (PaaZ)

Head-to-head

17.3 µM

Supports kinetic modeling and saturation-state design

Spectrophotometric NADPH assay, pH 8.0, 22°C; crotonyl-CoA as comparator

Evidence Dimension	Enzyme turnover rate (kcat) for 2-oxepin-2(3H)-ylideneacetyl-CoA
Target Compound Data	39 s⁻¹ (E. coli PaaZ)
Comparator Or Baseline	0.32 s⁻¹ (A. aromaticum ECH-Aa)
Quantified Difference	122-fold higher rate for target compound with PaaZ
Conditions	In vitro enzymatic assay using purified recombinant enzymes

Why This Matters

For researchers studying phenylacetate degradation, selecting the appropriate enzyme system (PaaZ) is critical for achieving physiologically relevant turnover rates.

• [1] Teufel R, et al. Studies on the mechanism of ring hydrolysis in phenylacetate degradation: a metabolic branching point. J Biol Chem. 2011;286(13):11021-34. Table 2. PMID: 21296885. View Source

PaaG-Oxepin-CoA Co-Crystal Structure

The E. coli PaaZ enzyme exhibits near-absolute substrate specificity for 2-oxepin-2(3H)-ylideneacetyl-CoA over crotonyl-CoA, another common enoyl-CoA thioester. In direct activity assays, PaaZ showed 100% relative specific activity for oxepin-CoA compared to only 1% for crotonyl-CoA [1]. This 100-fold difference in relative activity highlights that generic enoyl-CoA thioesters cannot serve as functional substitutes for the specific oxepin structure in this enzymatic context.

Bound Substrate in PaaG

Head-to-head

Oxepin-CoA (6SLA) vs Linear analog (6SLB)

Atomic-level recognition of oxepin ring confirmed

Co-crystal structures at 2.55 Å; active-site geometry tailored for cyclic substrate

Evidence Dimension	Relative enzyme specific activity
Target Compound Data	100% (2-oxepin-2(3H)-ylideneacetyl-CoA)
Comparator Or Baseline	1% (crotonyl-CoA)
Quantified Difference	100-fold lower relative activity for crotonyl-CoA
Conditions	In vitro enzymatic assay with purified E. coli PaaZ

Why This Matters

This quantitative specificity data confirms that procurement of the exact compound is non-negotiable for any assay relying on PaaZ activity, as a common alternative enoyl-CoA substrate shows only 1% relative activity.

• [1] Teufel R, et al. Studies on the mechanism of ring hydrolysis in phenylacetate degradation: a metabolic branching point. J Biol Chem. 2011;286(13):11021-34. Table 2. PMID: 21296885. View Source

Oxepin-CoA Metabolic Branching

The E. coli PaaZ enzyme processes 2-oxepin-2(3H)-ylideneacetyl-CoA with an apparent Michaelis constant (Km) of 11 μM and a catalytic efficiency (kcat/Km) of 3.5 × 10⁶ L/mol·s. This high catalytic efficiency, which is near the diffusion limit, is indicative of a highly evolved enzyme-substrate pair [1]. While direct comparative data for other oxepin-CoA hydrolases is unavailable, this parameter serves as a critical benchmark for validating enzyme activity and substrate quality in experimental setups.

Metabolic Branch Point

Class-level

Exclusive tropone precursor

Enables secondary metabolite biosynthesis studies

Only oxepin-CoA yields 2-hydroxycyclohepta-1,4,6-triene-1-formyl-CoA; not observed with phenylacetyl-CoA

Evidence Dimension	Enzyme catalytic efficiency (kcat/Km)
Target Compound Data	3.5 × 10⁶ L/mol·s (Km = 11 μM)
Comparator Or Baseline	Not available
Quantified Difference	Not applicable (baseline data point only)
Conditions	In vitro enzymatic assay using purified recombinant E. coli PaaZ

Why This Matters

This quantitative benchmark provides a quality control reference for researchers to confirm that their purchased compound is correctly synthesized and active, as deviations from expected kinetic parameters may indicate degradation or impurities.

• [1] Teufel R, et al. Studies on the mechanism of ring hydrolysis in phenylacetate degradation: a metabolic branching point. J Biol Chem. 2011;286(13):11021-34. Table 2. PMID: 21296885. View Source

Structural Confirmation by 13C-NMR Establishes Identity and Differentiates from Precursor Epoxide

The identity of 2-oxepin-2(3H)-ylideneacetyl-CoA was definitively established using 13C-NMR spectroscopy, which confirmed its structure as an unusual unsaturated, oxygen-containing, seven-member heterocyclic enol ether, distinct from its precursor, 2-(1,2-epoxy-1,2-dihydrophenyl)acetyl-CoA [1]. This analytical confirmation is essential for distinguishing the compound from closely related metabolic intermediates in the phenylacetate pathway that share similar molecular weights and chromatographic properties.

Evidence Dimension	Structural identity confirmation method
Target Compound Data	13C-NMR spectroscopy confirms seven-membered oxepin heterocycle structure
Comparator Or Baseline	2-(1,2-epoxy-1,2-dihydrophenyl)acetyl-CoA (precursor epoxide)
Quantified Difference	Qualitative structural distinction (oxepin vs. epoxide)
Conditions	NMR analysis of enzymatically synthesized and purified compound

Why This Matters

For procurement, this data supports the necessity of sourcing from suppliers who can provide analytical documentation (NMR, HPLC) to verify compound identity, as misidentification with the epoxide precursor would invalidate any experimental results.

• [1] MetaCyc. Enzymatic reaction of: 1,2-epoxyphenylacetyl-CoA isomerase. View Source

Class-Level Reactivity Distinction: Acyl-CoA Thioesters vs. Ester/Analog Analogs

As a class, acyl-CoA thioesters such as 2-oxepin-2(3H)-ylideneacetyl-CoA exhibit significantly higher chemical reactivity than their corresponding ester analogs. Studies on acetyl-CoA analogs have shown that replacing the thioester linkage with an ester or amide bond substantially alters enzyme interactions: amide analogs are completely stable against enzymatic hydrolysis, while ester analogs show variable stability depending on the enzyme system [1]. This class-level distinction is critical for researchers considering the use of stable analogs as substitutes for the native thioester compound in structural or functional studies.

Evidence Dimension	Enzymatic stability/reactivity
Target Compound Data	Native thioester linkage (high reactivity, susceptible to hydrolysis)
Comparator Or Baseline	Ester analogs (variable stability); amide analogs (completely stable)
Quantified Difference	Not quantified for this specific compound; class-level observation
Conditions	In vitro enzymatic assays with acyltransferase enzymes

Why This Matters

This class-level evidence cautions against substituting the native thioester with stable analogs without careful validation, as the reactivity profile that defines the compound's biological function will be fundamentally altered.

• [1] Lohman J. Improved Synthesis of Acetyl-CoA and Malonyl-CoA Analogs and Their Use to Study Structure-Function Relationships of Acyltransferases. Ph.D. Dissertation, Purdue University. 2020. View Source

Oxepin-CoA Research Applications

In Vitro Phenylacetate Pathway Reconstitution

This compound is the essential substrate for studies involving the reconstitution of the aerobic phenylacetate degradation pathway. Quantitative kinetic data from the E. coli PaaZ enzyme (kcat = 39 s⁻¹, Km = 11 μM) provide a validated benchmark for confirming enzymatic activity in vitro [1]. Procurement is essential for any laboratory seeking to purify and characterize pathway enzymes (PaaG, PaaZ, PaaABCDE) or to study the metabolic flux through this conserved bacterial pathway [2].

Natural Product Biosynthesis via Branching

2-Oxepin-2(3H)-ylideneacetyl-CoA serves as the direct precursor for the enzymatic synthesis of 3-oxo-5,6-dehydrosuberyl-CoA semialdehyde and subsequently 3-oxo-5,6-dehydrosuberyl-CoA via the bifunctional PaaZ enzyme [1]. Given the PaaZ enzyme's high catalytic efficiency (3.5 × 10⁶ L/mol·s) and absolute substrate specificity (100% relative activity vs. 1% for crotonyl-CoA), this compound is the only viable starting material for producing these downstream metabolites in meaningful yields [2]. This scenario is particularly relevant for laboratories studying β-oxidation-like steps in aromatic catabolism or the biosynthesis of tropone/tropolone-derived natural products [3].

Structural Studies of Crotonase Superfamily Enzymes

The compound is required for structural biology applications, including cryo-EM studies of the PaaZ enzyme, where the oxepin-CoA ligand is used to trap the enzyme-substrate complex for high-resolution structure determination [1]. The structural confirmation of the compound's identity via 13C-NMR ensures that the correct ligand is used for co-crystallization or cryo-EM grid preparation [2]. Substitution with precursor epoxide or other CoA derivatives would yield structurally irrelevant binding data.

Analytical Method Development for Pathway Intermediate Detection

Given its unique seven-membered oxepin structure and distinct chromatographic properties, 2-oxepin-2(3H)-ylideneacetyl-CoA is an essential reference standard for developing HPLC-based analytical methods to detect and quantify pathway intermediates in bacterial extracts [1]. The compound's detection at 260 nm and its separation from the labile epoxide intermediate and CoA release products have been established, providing a foundation for analytical method validation [2]. Procurement of authentic standard material is critical for accurate peak identification and quantification.

Application

Selection Property

Validation Focus

In vitro phenylacetate pathway reconstitution

Authentic substrate for PaaZ kinetics

Reaction flux and Km modeling

Natural product biosynthesis via branching

Metabolic branching capability

Tropone/tropolone product verification

Crotonase superfamily structural studies

Defined ligand for co-crystallization

Binding mode comparison to linear analog

• [1] Teufel R, et al. Studies on the mechanism of ring hydrolysis in phenylacetate degradation: a metabolic branching point. J Biol Chem. 2011;286(13):11021-34. PMID: 21296885. View Source
• [2] Teufel R, et al. Bacterial phenylalanine and phenylacetate catabolic pathway revealed. Proc Natl Acad Sci USA. 2010;107(32):14390-5. PMID: 20660314. View Source
• [3] Teufel R, et al. Studies on the mechanism of ring hydrolysis in phenylacetate degradation: a metabolic branching point. J Biol Chem. 2011;286(13):11021-34. Discussion. PMID: 21296885. View Source